Cas no 59504-31-3 (Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)-)

Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)- structure
59504-31-3 structure
Product Name:Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)-
CAS No:59504-31-3
MF:C10H10Cl2N2O2
MW:261.104600429535
CID:385578
PubChem ID:291852
Update Time:2025-04-19

Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)-
    • 1-(4,5-dichloro-2-nitrophenyl)pyrrolidine
    • 4,5-dichloro-2-(1-pyrrolidinyl)nitrobenzene
    • AC1L6GQS
    • AC1Q1YQ8
    • AG-J-00531
    • AR-1B1618
    • CTK1H4737
    • KST-1B6072
    • NSC157406
    • DTXSID00303220
    • NSC 157406
    • NSC-157406
    • 59504-31-3
    • Inchi: 1S/C10H10Cl2N2O2/c11-7-5-9(13-3-1-2-4-13)10(14(15)16)6-8(7)12/h5-6H,1-4H2
    • InChI Key: UGHSILWYVYUBEE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1)N1CCCC1)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 260.0121
  • Monoisotopic Mass: 260.0119330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
  • LogP: 4.09000
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